Cas no 2228278-63-3 (4-(difluoromethoxy)-2-fluoro-1-(prop-2-yn-1-yl)benzene)

• Product Name: 4-(difluoromethoxy)-2-fluoro-1-(prop-2-yn-1-yl)benzene
• CAS No: 2228278-63-3
• MF: C₁₀H₇F₃O
• MW: 200.157193422318
• CID: 6255486
• PubChem ID: 165968558
• Update Time: 2025-10-29

4-(difluoromethoxy)-2-fluoro-1-(prop-2-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethoxy)-2-fluoro-1-(prop-2-yn-1-yl)benzene
• 2228278-63-3
• EN300-1966772

• Inchi： 1S/C10H7F3O/c1-2-3-7-4-5-8(6-9(7)11)14-10(12)13/h1,4-6,10H,3H2
• InChI Key： ZAZYYPNKPNQKLB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC#C)OC(F)F

Computed Properties

• Exact Mass: 200.04489933g/mol
• Monoisotopic Mass: 200.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-(difluoromethoxy)-2-fluoro-1-(prop-2-yn-1-yl)benzene

Introduction to 4-(difluoromethoxy)-2-fluoro-1-(prop-2-yn-1-yl)benzene (CAS No: 2228278-63-3)

4-(difluoromethoxy)-2-fluoro-1-(prop-2-yn-1-yl)benzene, identified by its Chemical Abstracts Service (CAS) number 2228278-63-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its unique structural features, presents a promising candidate for further exploration in drug development and synthetic applications.

The structural composition of 4-(difluoromethoxy)-2-fluoro-1-(prop-2-yn-1-yl)benzene encompasses a benzene ring substituted with a difluoromethoxy group at the 4-position, a fluoro group at the 2-position, and an acetylene moiety (prop-2-yn-1) attached at the 1-position. This particular arrangement of functional groups imparts distinct chemical properties that make it an intriguing subject for synthetic chemists and biologists alike.

In recent years, the pharmaceutical industry has increasingly focused on developing novel compounds with enhanced biological activity and improved pharmacokinetic profiles. The presence of both fluorine and difluoromethoxy groups in 4-(difluoromethoxy)-2-fluoro-1-(prop-2-yn-1-yl)benzene is particularly noteworthy, as these substituents are well-documented for their ability to modulate metabolic pathways and enhance binding affinity to biological targets. For instance, fluorine atoms can increase metabolic stability and lipophilicity, while difluoromethoxy groups are known to improve binding interactions with enzymes and receptors.

Current research in medicinal chemistry highlights the potential of 4-(difluoromethoxy)-2-fluoro-1-(prop-2-yn-1-yl)benzene as a scaffold for developing new therapeutic agents. Studies have demonstrated that compounds with similar structural motifs exhibit promising activities against various diseases, including cancer, inflammatory disorders, and infectious diseases. The acetylene moiety in this compound also offers opportunities for further derivatization, allowing researchers to fine-tune its biological properties through strategic modifications.

One of the most compelling aspects of 4-(difluoromethoxy)-2-fluoro-1-(prop-2-yn-1-yl)benzene is its potential as a building block for more complex molecules. The benzene core provides a stable platform for additional functionalization, while the existing substituents can be modified to target specific biological pathways. This versatility makes it an attractive candidate for high-throughput screening campaigns and structure-based drug design initiatives.

The synthesis of 4-(difluoromethoxy)-2-fluoro-1-(prop-2-yn-1-ybензол) involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the difluoromethoxy group typically requires specialized reagents and conditions to achieve regioselectivity, while the attachment of the propargyl group necessitates careful control of reaction conditions to prevent side products. Advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis, which is crucial for both research and commercial applications.

In terms of biological activity, preliminary studies on derivatives of 4-(difluoromethoxy)-2-fluoro-benzene (CAS No: 2228278) have shown encouraging results. For example, certain analogs have demonstrated inhibitory effects on key enzymes involved in cancer progression, such as kinases and proteases. Additionally, the compound's ability to cross the blood-brain barrier has been explored, suggesting potential applications in central nervous system disorders.

The impact of fluorine substitution on pharmacological properties cannot be overstated. Fluorine atoms can alter electronic distributions within a molecule, leading to enhanced binding affinity and metabolic stability. In particular, the difluoromethoxy group is known to increase lipophilicity while maintaining water solubility, which is advantageous for drug delivery systems. These properties make 4-(difluoromethoxy)-2-fluoro-benzene (CAS No: 2228278) a valuable asset in the quest for novel therapeutics.

As research continues to evolve, new applications for 4-(difluoromethoxy)-b (CAS No: 2228278) are likely to emerge. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in unlocking its full potential. By leveraging cutting-edge technologies such as computational modeling and automated synthesis platforms, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

The future prospects for this compound are bright, with ongoing investigations focusing on expanding its chemical space through combinatorial chemistry approaches. By systematically varying substituents and exploring new synthetic routes, scientists aim to identify novel derivatives with enhanced efficacy and reduced toxicity profiles. Such efforts are critical in addressing unmet medical needs and improving patient outcomes across various therapeutic areas.